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Compound of Interest

Compound Name: ML042

Cat. No.: B1227343 Get Quote

This document provides essential safety and logistical information for the proper disposal of

ML042, a 10X Tris-Glycine-SDS Gel Running Buffer manufactured by HiMedia Laboratories.

The following procedures are designed to ensure the safety of laboratory personnel and

compliance with standard environmental regulations.

Product Identification
Product Name: 10X Tris-Glycine-SDS Gel Running Buffer

Product Code: ML042

Primary Components: Tris base, Glycine, Sodium Dodecyl Sulfate (SDS)

Application: Used as a running buffer for SDS-polyacrylamide gel electrophoresis (SDS-

PAGE) of proteins.

Hazard Identification and Safety Precautions
According to the Safety Data Sheet (SDS), ML042 is classified as causing serious eye

irritation.[1] It is crucial to wear appropriate personal protective equipment (PPE), including

safety goggles and gloves, when handling this solution.[1]

Precautionary Statements:

Wear protective gloves, protective clothing, eye protection, and face protection.[1]
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IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

If eye irritation persists: Get medical advice/attention.[1]

Avoid contact with skin and clothing.

Wash hands thoroughly after handling.

Disposal Protocol
The disposal of ML042 should be carried out in accordance with applicable local, state, and

federal regulations. The following is a step-by-step guide for the proper disposal of unused or

waste ML042 solution.

For Spills:

Ensure adequate ventilation in the area of the spill.

Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

Absorb the spill using an inert adsorbent material, such as vermiculite, sand, or earth.

Collect the absorbed material and place it into a suitable, closed container labeled for

hazardous waste disposal.[1]

Clean the spill area with soap and water.

For Waste Solution:

Collection: Collect all waste ML042 solution in a designated, clearly labeled, and sealed

waste container. Do not mix with other chemical waste unless compatible.

Storage: Store the waste container in a designated secondary containment area away from

incompatible materials.

Disposal: Dispose of the hazardous waste through a licensed and certified hazardous waste

disposal company. Contact your institution's Environmental Health and Safety (EHS)
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department for specific procedures and to schedule a pickup.

Contaminated consumables, such as gloves and paper towels, should also be disposed of as

hazardous waste in accordance with laboratory practices.[1]

Experimental Workflow for Disposal
The logical workflow for the proper disposal of ML042 is outlined in the diagram below. This

workflow ensures that all safety and regulatory aspects are considered during the disposal

process.
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Caption: Logical workflow for the safe disposal of ML042 waste.

Quantitative Data
The Safety Data Sheet for ML042 does not provide specific quantitative data, such as

concentration limits for disposal or detailed formulations for neutralization. The disposal

procedure is based on the hazardous nature of the components.
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Data Point Value

pH Not specified in SDS

Concentration 10X (working solution is 1X)

Hazard Categories Serious eye irritation (Category 2A)[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. himediadownloads.com [himediadownloads.com]

To cite this document: BenchChem. [Proper Disposal Procedures for ML042 (10X Tris-
Glycine-SDS Gel Running Buffer)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1227343#ml042-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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